Methyl 3-acetamidobicyclo[2.2.1]heptane-2-carboxylate

• IUPAC Name: methyl 3-acetamidobicyclo[2.2.1]heptane-2-carboxylate
• InChI: InChI=1S/C11H17NO3/c1-6(13)12-10-8-4-3-7(5-8)9(10)11(14)15-2/h7-10H,3-5H2,1-2H3,(H,12,13)
• InChI Key: FREGPMFJIZSKFC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C2CCC(C2)C1C(=O)OC
• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol

Description

Methyl 3-acetamidobicyclo[2.2.1]heptane-2-carboxylate, also known as MABCH, is a bicyclic compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is synthesized through a multi-step process that involves the use of various reagents and solvents.

Mechanism of Action

The mechanism of action of Methyl 3-acetamidobicyclo[2.2.1]heptane-2-carboxylate is not fully understood. However, studies have shown that this compound inhibits the production of pro-inflammatory cytokines such as interleukin-1 beta and tumor necrosis factor-alpha. This compound also inhibits the activation of nuclear factor kappa B, a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects. Studies have shown that this compound reduces the production of pro-inflammatory cytokines and inhibits the activation of nuclear factor kappa B. This compound also reduces pain in animal models of inflammation and pain.

Advantages and Limitations for Lab Experiments

Methyl 3-acetamidobicyclo[2.2.1]heptane-2-carboxylate has several advantages for lab experiments. It is a stable compound that can be synthesized in large quantities. This compound is also relatively easy to synthesize compared to other bicyclic compounds. However, this compound has several limitations for lab experiments. It has low solubility in water, which makes it difficult to administer in vivo. This compound also has low bioavailability, which limits its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of Methyl 3-acetamidobicyclo[2.2.1]heptane-2-carboxylate. One direction is the development of more effective formulations of this compound that improve its solubility and bioavailability. Another direction is the study of this compound in combination with other anti-inflammatory and analgesic agents to determine if it has synergistic effects. Finally, the study of this compound in other inflammatory diseases such as multiple sclerosis and inflammatory bowel disease is an area of future research.

Synthesis Methods

The synthesis of Methyl 3-acetamidobicyclo[2.2.1]heptane-2-carboxylate involves a multi-step process that begins with the reaction of 2-cyclohexenone with sodium methoxide to form a diene intermediate. This intermediate is then subjected to a Diels-Alder reaction with N-phenylmaleimide to form a bicyclic intermediate. The final step involves the addition of methyl acetate to the bicyclic intermediate to form this compound.

Scientific Research Applications

Methyl 3-acetamidobicyclo[2.2.1]heptane-2-carboxylate has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound has anti-inflammatory properties and can be used to treat inflammatory diseases such as rheumatoid arthritis. This compound has also been shown to have analgesic properties and can be used to treat pain.